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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344 Get Quote

Essential Safety and Disposal Information for Laboratory Professionals

The proper management and disposal of chemical waste are paramount for ensuring

laboratory safety and environmental protection. This guide provides detailed, step-by-step

procedures for the safe disposal of 1,2,3-Propanetriol, diacetate (also known as Diacetin or

Glycerol diacetate), tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines, in conjunction with your institution's specific protocols, is

essential for maintaining a safe and compliant laboratory environment.

Hazard Assessment and Waste Characterization
Before disposal, it is crucial to understand the hazard profile of the substance. 1,2,3-
Propanetriol, diacetate is generally not classified as a hazardous substance under the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2] However, some safety data

sheets (SDS) indicate it may cause skin and eye irritation.[3][4] The primary responsibility for

waste classification lies with the waste generator.[5][6]

Key Steps for Characterization:

Consult the Safety Data Sheet (SDS): Always review the most current SDS for the specific

product you are using.

Assess for Contamination: Determine if the 1,2,3-Propanetriol, diacetate waste is pure or

has been mixed with or contaminated by other chemicals. Contaminants can alter the
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waste's hazard classification, potentially making it a hazardous waste.

Review Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[2] In the United

States, this includes regulations under the Resource Conservation and Recovery Act

(RCRA).[5]

Physical and Chemical Properties
Understanding the properties of a chemical is vital for its safe handling and disposal.

Property Data

Synonyms Diacetin, Glycerine Diacetate

CAS Number 25395-31-7

Molecular Formula C₇H₁₂O₅

Appearance Colorless liquid[7]

Odor Odorless[7]

Solubility Soluble in water[2]

Stability Stable under normal conditions[1][2]

Hazard Classification Generally not classified as hazardous[1][2]

Environmental Note Water endangering class 1 (self-classification)[7]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for disposing of 1,2,3-Propanetriol,
diacetate from a laboratory setting.

Step 1: Segregation of Waste
Isolate waste containing 1,2,3-Propanetriol, diacetate from other waste streams. Do not mix it

with other solvents or chemical waste unless explicitly permitted by your institution's
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Environmental Health & Safety (EHS) office.[8] Keeping waste streams separate prevents

unintended chemical reactions and simplifies the disposal process.

Step 2: Proper Containerization and Labeling
Container: Use the original container if possible, or a compatible, leak-proof container that

can be tightly sealed.[3] Ensure the container is clean and dry before adding waste.

Labeling: Clearly label the waste container with "Waste 1,2,3-Propanetriol, diacetate" and

list any known contaminants and their approximate concentrations. Include the date

accumulation started. Proper labeling is critical for safe handling and disposal by EHS or a

licensed contractor.

Step 3: Storage Pending Disposal
Store the sealed waste container in a designated, well-ventilated waste accumulation area.[3]

The storage area should be away from incompatible materials, such as strong oxidizing agents,

and protected from heat or direct sunlight.

Step 4: Final Disposal Pathway
The disposal method depends on the final waste characterization.

Primary Method (Recommended): Contact your institution's Environmental Health & Safety

(EHS) department. They will provide specific guidance and arrange for the collection and

disposal of the chemical waste in accordance with all applicable regulations.

Alternative Method (via Licensed Contractor): For facilities without a dedicated EHS office, a

licensed chemical waste disposal company must be used. These contractors can provide

services for packaging, transport, and disposal.[9] Disposal may involve controlled

incineration at a licensed facility.[10]

Crucial Prohibitions:

DO NOT discharge 1,2,3-Propanetriol, diacetate waste into the sewer system or any

drains.[4][10]

DO NOT dispose of this chemical in the regular trash.
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DO NOT allow the product to be released into the environment.[7]

Accidental Spill and Leak Management
In the event of a spill, follow these procedures to contain and clean the material for proper

disposal.

Ensure Adequate Ventilation: Work in a well-ventilated area.

Wear Personal Protective Equipment (PPE): At a minimum, this includes safety goggles,

gloves, and a lab coat.

Contain the Spill: Prevent the spill from spreading or entering drains.

Absorb the Material: Cover and absorb the spill with an inert, non-combustible material such

as sand, vermiculite, or a universal absorbent pad.

Collect for Disposal: Sweep or shovel the absorbed material into a suitable, sealable

container.[3][7] Label the container clearly as "Spill Debris: 1,2,3-Propanetriol, diacetate"

and manage it as chemical waste according to the protocol above.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal path for

1,2,3-Propanetriol, diacetate.
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Start: Generate Waste
1,2,3-Propanetriol, diacetate

Step 1: Characterize Waste
Is it pure or contaminated?

Pure / Uncontaminated

Pure

Contaminated / Mixed Waste

Contaminated

Step 2: Segregate & Contain
Use a labeled, sealed container

Assess Hazard of Mixture
Consult SDS of all components

Step 3: Contact EHS Office
Follow institutional protocol for pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 1,2,3-Propanetriol, diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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